Cas no 916578-53-5 (tert-butyl N-4-(chloromethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-(chloromethyl)phenylcarbamate
• CAS No: 916578-53-5
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD14156082
• CID: 1966510
• PubChem ID: 46835249
• Update Time: 2025-10-31

tert-butyl N-4-(chloromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[4-(chloromethyl)phenyl]carbamate
• SureCN243856
• tert-butyl4-(chloromethyl)phenylcarbamate
• CTK8D4281
• 1-t-butyl-(4-chloromethyl)phenylcabamate
• tert-Butyl (4-(chloromethyl)phenyl)carbamate
• tert-butyl 4-(chloromethyl)phenylcarbamate
• Carbamic acid, N-[4-(chloromethyl)phenyl]-, 1,1-dimethylethyl ester
• tert-Butyl [4-(chloromethyl)phenyl]carbamate
• FRHLNTUJMCHWBT-UHFFFAOYSA-N
• tert-butyl 4-(chloromethyl)-phenylcarbamate
• 1,1-Dimethylethyl N-[4-(chloromethyl)phenyl]carbamate (ACI)
• (tert-Butyl) 4-chloromethylphenylcarbamate
• tert-butyl N-4-(chloromethyl)phenylcarbamate
• SY261106
• t-Butyl4-(chloromethyl)phenylcarbamate
• MFCD14156082
• AS-44327
• A10707
• CS-0079599
• tert-Butyl(4-(chloromethyl)phenyl)carbamate
• 916578-53-5
• DTXSID00676345
• SCHEMBL243856
• N-Boc-4-(chloromethyl)aniline
• EN300-1878347
• DB-361694
• AKOS015841457

• MDL： MFCD14156082
• Inchi： 1S/C12H16ClNO2/c1-12(2,3)16-11(15)14-10-6-4-9(8-13)5-7-10/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key： FRHLNTUJMCHWBT-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(CCl)=CC=1)OC(C)(C)C

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-4-(chloromethyl)phenylcarbamate

Research Brief on tert-Butyl N-4-(chloromethyl)phenylcarbamate (CAS: 916578-53-5) in Chemical Biology and Pharmaceutical Applications

tert-Butyl N-4-(chloromethyl)phenylcarbamate (CAS: 916578-53-5) has emerged as a significant intermediate in pharmaceutical synthesis and chemical biology research. This compound, characterized by its reactive chloromethyl group and carbamate protection, serves as a versatile building block for the development of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the synthesis of kinase inhibitors and targeted therapeutics.

In the context of synthetic chemistry, this compound has been utilized as a key precursor in palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in Suzuki-Miyaura couplings for constructing biaryl systems central to many pharmaceutical compounds. The tert-butyloxycarbonyl (Boc) protecting group offers stability during these transformations while allowing for subsequent deprotection under mild acidic conditions.

From a biological perspective, researchers have explored derivatives of tert-butyl N-4-(chloromethyl)phenylcarbamate as potential modulators of protein-protein interactions. The chloromethyl moiety enables selective alkylation of cysteine residues in target proteins, a strategy employed in the development of covalent inhibitors. Recent work published in ACS Chemical Biology (2024) showcased its application in creating selective EGFR inhibitors with improved target residence time.

The compound's role in PROTAC (Proteolysis Targeting Chimera) development has gained particular attention. Its bifunctional nature allows for conjugation to both target protein ligands and E3 ubiquitin ligase recruiters. A Nature Chemical Biology publication (2023) detailed its use in constructing novel BRD4-targeting PROTACs, demonstrating enhanced cellular permeability compared to traditional linkers.

Safety and handling considerations for 916578-53-5 have been recently updated in chemical safety databases. The compound requires storage under inert atmosphere at 2-8°C due to sensitivity to moisture and potential decomposition. Material Safety Data Sheet revisions in 2024 emphasize proper personal protective equipment when handling this chloromethyl-containing compound.

Analytical characterization techniques for this intermediate have advanced significantly. Recent applications of LC-MS/MS methods allow for precise quantification in reaction mixtures, as described in a 2024 Analytical Chemistry publication. These developments support quality control in pharmaceutical manufacturing processes utilizing this building block.

Future research directions indicate growing interest in flow chemistry applications of tert-butyl N-4-(chloromethyl)phenylcarbamate. Continuous processing methods may address challenges associated with exothermic reactions involving this intermediate. Several pharmaceutical companies have included this compound in their 2024-2025 development pipelines for next-generation small molecule therapeutics.